Cn-AMP3
Description
Cn-AMP3 is a plant-derived anionic antimicrobial peptide (AAMP) isolated from green coconut water (Cocos nucifera L.). It belongs to a group of unclassified AMPs and exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus, Escherichia coli, Bacillus subtilis, and Pseudomonas aeruginosa . Its purification involves dialysis at acidic pH (2.0) followed by reverse-phase high-performance liquid chromatography (HPLC) . This compound has a net charge of −1, which is characteristic of anionic AMPs that interact with bacterial membranes through electrostatic interactions . While its exact mechanism of action remains unresolved, it is hypothesized to disrupt membrane integrity or interfere with intracellular targets .
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
TCSYTMEA |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural and functional features of Cn-AMP3 and related antimicrobial peptides:
Key Findings:
Charge and Structure: this compound shares a net charge of −1 with other anionic AMPs like Cr-ACP and its isoforms (Cn-AMP1/2). This charge facilitates interactions with positively charged bacterial membranes .
Antimicrobial Spectrum: this compound and its isoforms (Cn-AMP1/2) are bactericidal, targeting both Gram-positive and Gram-negative species. Cr-ACP, despite sharing a similar charge, shows superior potency (MICs <65 μM) against B. subtilis and P. aeruginosa . Knottin-type peptides (e.g., Mj-AMP1/2) are primarily antifungal, effective against crop pathogens like F. oxysporum .
Mechanistic Insights: While this compound’s mode of action is unresolved, Cr-ACP is hypothesized to form pores in bacterial membranes due to its amphipathic structure . Knottin-type peptides disrupt fungal cell walls via chitin-binding domains, a mechanism absent in this compound .
Potential Applications: this compound is proposed as a natural preservative in the food industry due to its activity against foodborne pathogens .
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